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Compound of Interest

Compound Name: 2-Chlorobenzylamine

Cat. No.: B130927 Get Quote

For Immediate Reference: Essential Safety and Handling Protocols for 2-Chlorobenzylamine

This guide provides crucial safety and logistical information for the proper handling and

disposal of 2-Chlorobenzylamine in a laboratory setting. Adherence to these procedures is

vital for ensuring the safety of all personnel and the integrity of your research. 2-
Chlorobenzylamine is a corrosive, combustible liquid that can cause severe skin burns, eye

damage, and respiratory irritation.[1]

Hazard Identification and Classification
Understanding the specific hazards associated with 2-Chlorobenzylamine is the foundation of

safe handling.
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Hazard
Classification

Description GHS Pictogram Signal Word

Skin

Corrosion/Irritation

Category 1B: Causes

severe skin burns and

eye damage.[1][2]

GHS05 Danger

Serious Eye

Damage/Eye Irritation

Category 1: Causes

serious eye damage.

[1]

GHS05 Danger

Specific Target Organ

Toxicity (Single

Exposure)

Category 3: May

cause respiratory

irritation.[1]

GHS07 Warning

Flammable Liquids
Category 4:

Combustible liquid.[1]
None Warning

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory to prevent exposure.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[3]

Protects against splashes and

vapors that can cause severe

eye damage.[1][4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile), a lab coat, and

full-length pants.[1]

Prevents skin contact which

can lead to severe burns.[4]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[1][5] If ventilation is

inadequate, a NIOSH/MSHA

approved respirator with an

appropriate cartridge is

necessary.[1]

Minimizes inhalation of vapors

which can cause respiratory

tract irritation.[1][4]

Footwear Closed-toe shoes.
Protects feet from potential

spills.

Step-by-Step Handling and Storage Protocol
Engineering Controls:

Always handle 2-Chlorobenzylamine in a well-ventilated area, preferably within a certified

chemical fume hood.[1][5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1]

Procedural Steps for Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your

work area by removing any unnecessary items and ensuring spill control materials are within

reach.

Dispensing: When transferring the chemical, do so slowly and carefully to avoid splashing.

Use appropriate, clean, and dry equipment.
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Heating: Keep away from open flames, hot surfaces, and other sources of ignition as it is a

combustible liquid.[1]

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[1]

Decontaminate all equipment used.

Storage:

Store in a dry, cool, and well-ventilated area.[1][5]

Keep containers tightly closed.[1][5]

Store in a designated corrosives area, away from incompatible materials such as acids,

strong oxidizing agents, acid anhydrides, and acid chlorides.[1]

Consider storing under an inert atmosphere, such as nitrogen.[1][5]

Emergency Procedures and Disposal Plan
In Case of Exposure:
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[1][2]

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[1]

[2]

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2]

Spill Response Workflow:
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Spill Detected

Evacuate Immediate Area

Don Appropriate PPE

Ensure Adequate Ventilation

Contain Spill with Inert Absorbent Material
(e.g., sand, vermiculite)

Collect Absorbed Material into a
Suitable, Closed Container for Disposal

Decontaminate Spill Area

Dispose of Waste as Hazardous

Report the Incident

Click to download full resolution via product page

Chemical Spill Response Workflow
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Disposal Plan:

2-Chlorobenzylamine and any contaminated materials are considered hazardous waste.[5]

Dispose of contents and containers in accordance with local, state, and federal regulations at

an approved waste disposal plant.[1][5]

Do not empty into drains or release into the environment.[5]

Contaminated packaging should be disposed of as unused product.[2] This combustible

material may be burned in a chemical incinerator equipped with an afterburner and scrubber.

[2] Offer surplus and non-recyclable solutions to a licensed disposal company.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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